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For Researchers, Scientists, and Drug Development Professionals

Ethylenediaminetetraacetic acid (EDTA) and its disodium salt, disodium edetate dihydrate,
are ubiquitous chelating agents in research, pharmaceuticals, and various industrial
applications. While often used interchangeably in conversation, their distinct chemical
structures impart subtle yet significant differences in their physicochemical properties and
handling. This technical guide provides an in-depth exploration of these differences to inform
precise application and experimental design.

Core Structural Differences: The Parent Acid and its
Salt

At its core, the distinction between EDTA and disodium edetate dihydrate is that of a parent
acid and its corresponding salt.

EDTA (Ethylenediaminetetraacetic acid) is a polyprotic acid with the chemical formula
C10H16N20s.[1][2] Its structure features an ethylenediamine backbone with four carboxylic acid
groups.[3] These carboxylic acid groups and the two tertiary amine nitrogens are responsible
for its potent metal-chelating properties. EDTA is a hexadentate ligand, meaning it can form six
bonds with a single metal ion, creating a very stable, cage-like complex.[4]

Disodium Edetate Dihydrate, on the other hand, is the disodium salt of EDTA, with the
chemical formula Ci0H14N2Na20s - 2H20.[5][6][7] In this form, two of the four carboxylic acid

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b7815029?utm_src=pdf-interest
https://www.benchchem.com/product/b7815029?utm_src=pdf-body
https://www.benchchem.com/product/b7815029?utm_src=pdf-body
https://www.chemicalbook.com/article/ethylenediaminetetraacetic-acid-edta-physical-properties-and-applications.htm
https://www.hbdsbio.com/is-edta-and-edta-disodium-salt-the-same.html
https://www.researchgate.net/figure/Chelation-Mechanism-of-EDTA-with-metal-M_fig3_264784628
https://www.jove.com/science-education/v/14572/edta-chemistry-and-properties
https://www.benchchem.com/product/b7815029?utm_src=pdf-body
https://patents.google.com/patent/CN103709057A/en
https://www.niranchemical.com/edta-tetrasodium-salt-vs-edta-disodium-salt-a-comprehensive-comparison-for-industrial-and-commercial-use/
https://www.lohmann-minerals.com/en-us/products/product-finder/disodium-edetate-dihydrate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7815029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

protons are replaced by sodium ions. The "dihydrate" designation indicates the presence of two
water molecules of hydration within the crystalline structure.[5] This seemingly minor
modification to the molecule has a profound impact on its properties, most notably its solubility.

The fundamental structural relationship can be visualized as an acid-base reaction where the
parent EDTA molecule donates two protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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